Cas no 1872217-32-7 (5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1872217-32-7
• MF: C₉H₁₅BrN₄O
• MW: 275.145600557327
• CID: 6262607
• PubChem ID: 165962352
• Update Time: 2025-07-19

5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1105692
• 1872217-32-7
• 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C9H15BrN4O/c10-8-12-9(11)13-14(8)6-15-7-4-2-1-3-5-7/h7H,1-6H2,(H2,11,13)
• InChI Key： JXFPQQKTQIFHSC-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1COC1CCCCC1

Computed Properties

• Exact Mass: 274.04292g/mol
• Monoisotopic Mass: 274.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1872217-32-7)

5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1872217-32-7, has garnered attention due to its potential applications in drug discovery and development. The molecular structure incorporates a triazole ring system, which is a well-documented scaffold in medicinal chemistry, known for its versatility in biological activity. The presence of a bromo substituent and an (cyclohexyloxy)methyl side chain further enhances its chemical reactivity and pharmacological profile.

The synthesis of 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine involves meticulous chemical transformations that highlight the compound's synthetic accessibility. The triazole core is typically formed through cycloaddition reactions, such as the Huisgen azide–alkyne cycloaddition, which is a cornerstone reaction in modern organic synthesis. The introduction of the bromo substituent at the 5-position of the triazole ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the exploration of diverse pharmacological targets.

The (cyclohexyloxy)methyl moiety appended to the 1-position of the triazole ring introduces steric and electronic effects that can modulate the compound's interaction with biological targets. This side chain not only enhances solubility but also influences binding affinity and selectivity. The cyclohexyl group's bulkiness can shield certain reactive sites, while the oxygen atoms provide hydrogen bonding opportunities, which are critical for receptor binding. Such structural features make 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious diseases, inflammation, and cancer. The bromo-substituted triazoles, in particular, have shown remarkable promise as intermediates in the synthesis of antiviral and anticancer agents. For instance, studies have demonstrated that brominated triazoles can exhibit inhibitory effects on viral proteases and kinases, making them valuable tools in antiviral drug development.

Moreover, the (cyclohexyloxy)methyl group in 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine has been implicated in enhancing drug-like properties such as metabolic stability and bioavailability. This is particularly important in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. Computational modeling and molecular dynamics simulations have been employed to elucidate how this side chain interacts with biological targets at an atomic level. Such studies provide insights into the compound's binding mechanism and help in designing analogs with improved pharmacological properties.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and structure-based drug design (SBDD) to identify novel therapeutic agents. Compounds like 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine serve as key scaffolds in these endeavors. Their unique structural features allow for rapid diversification through combinatorial chemistry and library synthesis techniques. By systematically modifying functional groups such as the bromo substituent or the cyclohexyloxy side chain, researchers can generate libraries of derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have further streamlined the preparation of complex heterocyclic compounds like 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing intricate molecular frameworks efficiently. For example, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or vinyl groups at specific positions within the triazole ring without compromising regioselectivity. These techniques have revolutionized synthetic organic chemistry and have paved the way for rapid discovery of novel bioactive molecules.

The potential applications of 5-bromo-1-[(cyclohexyloxy)methyl]-1H-1,2,4-triazol-3-amine extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science and agrochemicals. For instance, triazole derivatives have been explored as components in advanced polymers due to their thermal stability and mechanical strength. Additionally, they exhibit herbicidal properties by interfering with essential plant enzymes involved in growth regulation.

In conclusion,5-bromo-1-[(cyclohexyloxy)methyl] - 1H - 1, 2, 4 - triazol - 3 - amine (CAS No . 1872217 - 32 - 7) stands as a testament to the ingenuity of modern medicinal chemistry . Its unique structural features , coupled with its synthetic tractability , make it a versatile building block for drug discovery . As research continues to uncover new therapeutic applications , this compound is poised to play a pivotal role in developing next-generation pharmaceuticals . The integration of cutting-edge synthetic methods , computational biology , and high-throughput screening ensures that compounds like this will remain at forefront of scientific inquiry .